2-Pyrrolidinone 2-Pyrrolidinone Pyrrolidin-2-one is the simplest member of the class of pyrrolidin-2-ones, consisting of pyrrolidine in which the hydrogens at position 2 are replaced by an oxo group. The lactam arising by the formal intramolecular condensation of the amino and carboxy groups of gamma-aminobutyric acid (GABA). It has a role as a polar solvent and a metabolite.
2-Pyrrolidinone is a natural product found in Ascochyta medicaginicola, Microtropis japonica, and other organisms with data available.
Brand Name: Vulcanchem
CAS No.: 616-45-5
VCID: VC21091681
InChI: InChI=1S/C4H7NO/c6-4-2-1-3-5-4/h1-3H2,(H,5,6)
SMILES: C1CC(=O)NC1
Molecular Formula: C4H7NO
Molecular Weight: 85.10 g/mol

2-Pyrrolidinone

CAS No.: 616-45-5

Cat. No.: VC21091681

Molecular Formula: C4H7NO

Molecular Weight: 85.10 g/mol

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2-Pyrrolidinone - 616-45-5

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Description Pyrrolidin-2-one is the simplest member of the class of pyrrolidin-2-ones, consisting of pyrrolidine in which the hydrogens at position 2 are replaced by an oxo group. The lactam arising by the formal intramolecular condensation of the amino and carboxy groups of gamma-aminobutyric acid (GABA). It has a role as a polar solvent and a metabolite.
2-Pyrrolidinone is a natural product found in Ascochyta medicaginicola, Microtropis japonica, and other organisms with data available.
CAS No. 616-45-5
Molecular Formula C4H7NO
Molecular Weight 85.10 g/mol
IUPAC Name pyrrolidin-2-one
Standard InChI InChI=1S/C4H7NO/c6-4-2-1-3-5-4/h1-3H2,(H,5,6)
Standard InChI Key HNJBEVLQSNELDL-UHFFFAOYSA-N
SMILES C1CC(=O)NC1
Canonical SMILES C1CC(=O)NC1
Boiling Point 245 °C @ 760 mm Hg; 113-114 @ 9.2 mm Hg; 76 °C @ 0.2 mm Hg
245 °C
Colorform CRYSTALS FROM COLD PETROLEUM ETHER
Light yellow liquid
Flash Point 265 °F (129 °C) (open cup)
129 °C o.c.
Melting Point 25.0 °C
23 °C
25 °C

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